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Compound of Interest

Compound Name: N-Isononylcyclohexylamine

Cat. No.: B15175798

N-Isononylcyclohexylamine: A Comprehensive
Technical Dossier

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Isononylcyclohexylamine, a secondary amine with the chemical formula C15H31N,
presents a unique combination of a bulky cycloaliphatic ring and a long alkyl chain. This
structure imparts specific physical and chemical characteristics that are of interest in various
industrial and research applications. This technical guide provides an in-depth overview of the
known and anticipated properties of N-lsononylcyclohexylamine, detailed experimental
protocols for their determination, and a logical workflow for its characterization. While specific
experimental data for this compound is not readily available in public literature, this guide
extrapolates its properties based on established principles of organic chemistry and provides
standardized methodologies for their empirical validation.

Introduction

N-Isononylcyclohexylamine belongs to the class of secondary amines, characterized by a
nitrogen atom bonded to a cyclohexyl group and a nine-carbon branched alkyl group
(isononyl). The presence of the nitrogen atom with its lone pair of electrons dictates much of its
chemical reactivity, rendering it basic and nucleophilic. The long, branched alkyl chain, in
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contrast, contributes to its lipophilicity and influences its physical properties such as boiling
point, viscosity, and solubility.

Physical Properties

The physical properties of N-Isononylcyclohexylamine are largely dictated by its high
molecular weight (225.41 g/mol ) and the balance between the polar amine group and the
nonpolar hydrocarbon structure.[1] The following table summarizes the anticipated physical
properties.
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Property Anticipated Value/Range Comments
Molecular Formula C15H31N Confirmed.[1]
Molar Mass 225.41 g/mol Confirmed.[1]
CAS Number 93963-89-4 Confirmed.[1]
] o Typical for long-chain
Appearance Colorless to light yellow liquid ]
alkylamines.
o ) ] Characteristic of many
Odor Amine-like, potentially fishy ) ) )
aliphatic amines.
Estimated based on its high
molecular weight. The boiling
N ) points of amines are higher
Boiling Point > 250 °C at 760 mmHg
than those of non-polar
hydrocarbons with comparable
molar masses.[2]
Expected to be a liquid at room
] ] temperature due to the
Melting Point <0°C )
branched isononyl group,
which disrupts crystal packing.
As a high-boiling point
Flash Point > 100 °C combustible liquid, a relatively
high flash point is expected.
) Typical for long-chain
Density ~0.85 - 0.90 g/cm3 at 20°C

alkylamines.

Solubility in Water

Low to negligible

The large, nonpolar
hydrocarbon portion of the
molecule is expected to
dominate, leading to poor
water solubility. Lower aliphatic
amines are soluble in water,
but solubility decreases with

increasing molar mass.[2][3]
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Expected to be readily soluble
in nonpolar and moderately
polar organic solvents like
Solubility in Organic Solvents High ethanol, ether, and
hydrocarbons. Amines are
generally soluble in organic

solvents.[3]

Consistent with a high boiling

Vapor Pressure Low at room temperature o
point liquid.
The long alkyl chain and
potential for intermolecular
Viscosity Moderate to High interactions would suggest a

higher viscosity than smaller

amines.

Chemical Properties

The chemical behavior of N-lsononylcyclohexylamine is centered around the reactivity of the

secondary amine functional group.
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Property Description

As a secondary amine, the lone pair of electrons

on the nitrogen atom can accept a proton,

Basicity o . . .
making it a weak base. It will react with acids to
form the corresponding ammonium salts.

o ] ] Reacts exothermically with strong acids to form

Reactivity with Acids
salts.

Secondary amines can be oxidized to form
o various products, including hydroxylamines and
Oxidation

nitrones.[4][5][6] The specific product depends

on the oxidizing agent and reaction conditions.

The nitrogen atom is nucleophilic and can
Nucleophilicit participate in a variety of organic reactions, such
ucleophilicity ] ] )
as alkylation, acylation, and condensation

reactions.

Generally stable under normal conditions.
Stability However, it may be sensitive to strong oxidizing

agents.

Experimental Protocols

The following are detailed methodologies for the experimental determination of the key physical
and chemical properties of N-Isononylcyclohexylamine, based on internationally recognized
standards.

Determination of Boiling Point (OECD 103)

Principle: This method determines the temperature at which the vapor pressure of the liquid
equals the standard atmospheric pressure.[7][8][9][10]

Apparatus:

o Ebulliometer or dynamic vapor pressure apparatus.
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o Calibrated temperature measuring device.

e Pressure control and measurement system.

Procedure:

» Place the substance in the measurement cell of the ebulliometer.

» Reduce the pressure in the apparatus and then gradually increase it.

e Record the temperature at which the liquid begins to boil at various pressures.

o Plot the logarithm of the vapor pressure against the reciprocal of the absolute temperature.

o Extrapolate the line to a pressure of 101.325 kPa to determine the normal boiling point.

Determination of Density (OECD 109)

Principle: The density is the mass per unit volume of a substance.[3][11][12][13] For liquids, a
hydrometer, pycnometer, or oscillating densitometer can be used.

Apparatus:

e Pycnometer of a known volume.

e Analytical balance.

o Constant temperature bath.

Procedure (Pycnometer Method):

o Clean and dry the pycnometer and determine its mass.

« Fill the pycnometer with the test substance, taking care to avoid air bubbles.

o Place the filled pycnometer in a constant temperature bath (e.g., 20 °C) until thermal
equilibrium is reached.

o Adjust the volume of the liquid to the calibration mark.
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» Remove the pycnometer from the bath, wipe it dry, and determine its mass.

o Calculate the density from the mass of the substance and the known volume of the
pycnometer.

Determination of Water Solubility (OECD 105)

Principle: This method determines the saturation concentration of a substance in water at a
given temperature.[14][15][16][17][18]

Apparatus:

Flasks with stoppers.

Shaking apparatus or magnetic stirrer.

Constant temperature bath.

Analytical method for determining the concentration of the substance in water (e.g., GC-MS,
HPLC).

Procedure (Flask Method):
» Add an excess amount of the test substance to a flask containing purified water.

o Seal the flask and agitate it in a constant temperature bath for a sufficient time to reach
equilibrium (e.g., 24-48 hours).

» Allow the mixture to stand to separate the undissolved substance.
o Take an aliquot of the clear aqueous phase.

o Determine the concentration of the substance in the aliquot using a validated analytical
method.

Determination of Flash Point (ASTM D3278)

Principle: This method determines the lowest temperature at which the vapors of a liquid will
ignite when an ignition source is applied.[1][19][20][21][22]
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Apparatus:

o Small scale closed-cup flash point tester.

» Calibrated thermometer.

« Ignition source (gas flame or electric igniter).

Procedure:

Place a small, specified volume of the sample into the test cup.

Close the cup and heat the sample at a controlled rate.

At specified temperature intervals, apply the ignition source to the vapor space above the
liquid.

The flash point is the lowest temperature at which a flash is observed.

Logical Workflow for Characterization

The following diagram illustrates a logical workflow for the comprehensive characterization of
N-lsononylcyclohexylamine.
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Caption: Workflow for the physical and chemical characterization of N-
Isononylcyclohexylamine.

Signaling Pathways and Biological Activity

Currently, there is no publicly available information to suggest that N-
Isononylcyclohexylamine is involved in specific biological signaling pathways or possesses
significant pharmacological activity. Its primary applications are anticipated to be in industrial
chemistry, such as a corrosion inhibitor, a catalyst, or an intermediate in chemical synthesis.
Should this compound be considered for applications with biological contact, extensive
toxicological and pharmacological studies would be required.

Conclusion

N-Isononylcyclohexylamine is a secondary amine with predictable physical and chemical
properties based on its structure. This guide provides a framework for its characterization,
including anticipated properties and detailed, standardized experimental protocols. The
provided workflow and methodologies will enable researchers and scientists to systematically
evaluate this compound for their specific applications. Empirical determination of these
properties is crucial for its safe handling, use, and for any potential regulatory submissions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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